Thiophosgene
Thiophosgene
Thiophosgene appears as a reddish liquid. Boiling point 73.5°C. A severe eye irritant. May severely burn skin on contact. Very toxic by inhalation and by skin absorption.
Thiophosgene is a thiocarbonyl compound and a one-carbon compound.
Thiophosgene is a thiocarbonyl compound and a one-carbon compound.
Brand Name:
Vulcanchem
CAS No.:
463-71-8
VCID:
VC0130339
InChI:
InChI=1S/CCl2S/c2-1(3)4
SMILES:
C(=S)(Cl)Cl
Molecular Formula:
CSCl2
CCl2S
CCl2S
Molecular Weight:
114.98 g/mol
Thiophosgene
CAS No.: 463-71-8
Reference Standards
VCID: VC0130339
Molecular Formula: CSCl2
CCl2S
Molecular Weight: 114.98 g/mol
CAS No. | 463-71-8 |
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Product Name | Thiophosgene |
Molecular Formula | CSCl2 CCl2S |
Molecular Weight | 114.98 g/mol |
IUPAC Name | thiocarbonyl dichloride |
Standard InChI | InChI=1S/CCl2S/c2-1(3)4 |
Standard InChIKey | ZWZVWGITAAIFPS-UHFFFAOYSA-N |
SMILES | C(=S)(Cl)Cl |
Canonical SMILES | C(=S)(Cl)Cl |
Boiling Point | 163 °F at 760 mm Hg (USCG, 1999) 73.0 °C 73 °C |
Colorform | Reddish liquid Reddish-yellow liquid |
Density | 1.513 at 68 °F (USCG, 1999) 1.508 @ 15 °C |
Physical Description | Thiophosgene appears as a reddish liquid. Boiling point 73.5°C. A severe eye irritant. May severely burn skin on contact. Very toxic by inhalation and by skin absorption. |
Description | Thiophosgene appears as a reddish liquid. Boiling point 73.5°C. A severe eye irritant. May severely burn skin on contact. Very toxic by inhalation and by skin absorption. Thiophosgene is a thiocarbonyl compound and a one-carbon compound. |
Solubility | Insoluble in water, soluble in ethanol and ethyl ethe |
Synonyms | Carbon Chlorosulfide; Carbon Dichloride Sulfide; Carbonyl Sulfide Dichloride; Dichlorothiocarbonyl; Dichlorothioformaldehyde; Thiocarbonic Dichloride; Thiocarbonyl Chloride; Thiocarbonyl Dichloride; |
PubChem Compound | 10040 |
Last Modified | Nov 11 2021 |
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